Cas no 87067-16-1 (2-Chloro-4-(2-chloro-1,1-dimethylethyl)-1-ethoxybenzene)

• Product name: 2-Chloro-4-(2-chloro-1,1-dimethylethyl)-1-ethoxybenzene
• CAS No: 87067-16-1
• MF: C₁₂H₁₆Cl₂O
• MW: 247.160841941833
• CID: 1869170
• PubChem ID: 5268746

2-Chloro-4-(2-chloro-1,1-dimethylethyl)-1-ethoxybenzene Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-(2-chloro-1,1-dimethylethyl)-1-ethoxybenzene
• 2-chloro-4-(1-chloro-2-methylpropan-2-yl)-1-ethoxybenzene
• SCHEMBL10476837
• 87067-16-1
• AKOS002783832
• DTXSID701206173
• Benzene, 2-chloro-4-(2-chloro-1,1-dimethylethyl)-1-ethoxy-
• 2-(3-chloro-4-ethoxyphenyl)-2-methylpropyl chloride
• FISWUVUAFGHPHT-UHFFFAOYSA-N

• Inchi： InChI=1S/C12H16Cl2O/c1-4-15-11-6-5-9(7-10(11)14)12(2,3)8-13/h5-7H,4,8H2,1-3H3
• InChI Key： FISWUVUAFGHPHT-UHFFFAOYSA-N
• SMILES： CCOC1=C(C=C(C=C1)C(C)(C)CCl)Cl

Computed Properties

• Exact Mass: 246.0578205Da
• Monoisotopic Mass: 246.0578205Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2Ų
• XLogP3: 4.6